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Compound of Interest

Compound Name:
3-Methyl-1-octadecylimidazolium

chloride

Cat. No.: B069637 Get Quote

A Technical Guide to 3-Methyl-1-
octadecylimidazolium chloride
Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential applications of 3-Methyl-1-octadecylimidazolium chloride, an ionic

liquid with significant potential in various scientific fields.

Core Molecular Information
3-Methyl-1-octadecylimidazolium chloride, also known as 1-Octadecyl-3-methylimidazolium

chloride, is a cationic surfactant and an ionic liquid. Its structure consists of an imidazolium ring

substituted with a methyl group and a long C18 alkyl (octadecyl) chain. This amphiphilic nature,

with a hydrophilic imidazolium head and a hydrophobic alkyl tail, governs its physicochemical

properties and applications.

Molecular Formula and Properties
The fundamental properties of this compound are summarized below.
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Property Value Reference

CAS Number 171058-19-8 [1][2][3][4][5]

Molecular Formula C₂₂H₄₃ClN₂ [1][2][3][5]

Molecular Weight 371.04 g/mol [2][3][5]

Synonyms

1-Octadecyl-3-methyl-

imidazolium chloride, C₁₈MIM-

Cl

[1][3][5][6]

Appearance
Off-white to pale yellow

crystalline chunks
[5]

Stability

Stable under normal

temperatures and pressures.

Hygroscopic.

[4]

Incompatibilities Oxidizing agents [4]

Molecular Structure Visualization
The molecular structure of 3-Methyl-1-octadecylimidazolium chloride features a positively

charged imidazolium head and a chloride counter-ion.

Diagram 1: Molecular structure of 3-Methyl-1-octadecylimidazolium chloride.

Synthesis and Characterization
The synthesis of 3-Methyl-1-octadecylimidazolium chloride typically follows a standard

quaternization reaction, a common method for preparing imidazolium-based ionic liquids.

Experimental Protocol: Synthesis
This protocol describes a representative synthesis of 3-Methyl-1-octadecylimidazolium
chloride from 1-methylimidazole and 1-chlorooctadecane. A similar methodology is used for

other alkylimidazolium halides.[7]

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1-methylimidazole (1.0 eq) in a suitable solvent such as toluene or
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acetonitrile.

Alkylation: Add 1-chlorooctadecane (1.05 eq) to the solution.

Reaction: Heat the mixture to reflux (typically 80-110°C, depending on the solvent) and

maintain stirring for 24-48 hours. The progress of the reaction can be monitored by TLC or

¹H NMR.

Product Isolation: Upon completion, cool the reaction mixture to room temperature. The

product, being an ionic liquid, will often separate as a distinct, denser phase or precipitate.

Purification: Decant the solvent. Wash the resulting crude product multiple times with a non-

polar solvent like hexane or ethyl acetate to remove unreacted starting materials and

impurities.

Drying: Dry the purified product under high vacuum at an elevated temperature (e.g., 60-

80°C) for several hours to remove residual volatile solvents. The final product is typically a

hygroscopic solid.[4]

Synthesis Workflow
The logical flow of the synthesis and purification process is illustrated below.

Reactants

Process Purification Final Product

1-Methylimidazole

Quaternization Reaction
(Solvent, Heat)

1-Chlorooctadecane

Solvent Removal
Washing with

Non-polar Solvent
Drying Under Vacuum

3-Methyl-1-octadecyl-
imidazolium chloride

Click to download full resolution via product page

Diagram 2: General workflow for the synthesis of 3-Methyl-1-octadecylimidazolium chloride.

Spectroscopic Characterization
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While specific spectral data for 3-Methyl-1-octadecylimidazolium chloride is not widely

published, characterization would rely on standard spectroscopic techniques. The expected ¹H

NMR chemical shifts can be inferred from data on analogous imidazolium chlorides, such as 1-

butyl-3-methylimidazolium chloride.[8]

Assignment
Expected ¹H NMR
Shift (δ/ppm)

Multiplicity Integration

Imidazolium CH

(NCHN)
9.5 - 10.5 Singlet 1H

Imidazolium CH 7.5 - 8.0 Singlet / Doublet 2H

N-CH₂ (octadecyl) ~4.2 Triplet 2H

N-CH₃ ~3.9 Singlet 3H

N-CH₂-CH₂

(octadecyl)
~1.8 Multiplet 2H

Alkyl chain -(CH₂)₁₅- 1.2 - 1.4 Multiplet 30H

Alkyl chain -CH₃ ~0.9 Triplet 3H

Note: This is an illustrative table based on similar structures. Actual shifts may vary depending

on the solvent and experimental conditions.

Applications and Relevance
The unique properties of 3-Methyl-1-octadecylimidazolium chloride make it a compound of

interest in materials science and potentially in pharmaceutical formulations.

Thermal Stability: It has been studied for its role in enhancing the thermal stability of TiO₂-

based nanophotocatalysts.[6]

Surfactant Properties: As a cationic surfactant, it can self-assemble in solution to form

micelles. This behavior is highly relevant in drug delivery for solubilizing poorly water-soluble

drugs and in nanoparticle synthesis as a structure-directing agent.[9]
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Ionic Liquid Medium: Like other ionic liquids, it can be used as a non-volatile solvent in

organic synthesis.

Role in Drug Design: The incorporation of a methyl group is a recognized strategy in drug

design to modulate physicochemical, pharmacodynamic, and pharmacokinetic properties of

molecules.[10]

Safety and Handling
Proper handling of 3-Methyl-1-octadecylimidazolium chloride is essential in a laboratory

setting.

Hazard Information Handling and First Aid

Hazards: Irritating to eyes, respiratory system,

and skin.[1][4]

Personal Protective Equipment: Wear gloves,

safety glasses, and a lab coat.

Physical State: Hygroscopic solid.[4]
Storage: Store in a cool, dry place in a tightly

sealed container.

In case of contact (Eyes): Rinse immediately

with plenty of water and seek medical advice.[1]

In case of contact (Skin): Wash with soap and

water.

Toxicological Data: The toxicological properties

have not been fully investigated.[4]

Spills: Absorb with inert material and dispose of

in accordance with local regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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